Cas no 743441-48-7 (3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide)

• Product Name: 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide
• CAS No: 743441-48-7
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5454152
• PubChem ID: 2106813
• Update Time: 2025-08-05

3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589265
• 743441-48-7
• Z44329025
• 3-(3-chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
• AKOS001051699
• 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide

• Inchi： 1S/C21H21ClN2O3/c1-12-6-13(2)19(14(3)7-12)24-21(25)16(11-23)8-15-9-17(22)20(27-5)18(10-15)26-4/h6-10H,1-5H3,(H,24,25)
• InChI Key： VWPDLJDESLSZQZ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)C(C#N)=CC1=CC(OC)=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.3±50.0 °C(Predicted)
• pka: 10.76±0.70(Predicted)

Additional information on 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide

Comprehensive Overview of 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 743441-48-7)

3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide, with the CAS number 743441-48-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-dimethoxyphenyl moiety and a cyano-propenamide group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to known pharmacophores.

In recent years, the demand for highly functionalized aromatic compounds like 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide has surged, driven by advancements in drug discovery and material science. This compound's electron-rich aromatic system and cyano functionality make it a versatile building block for designing novel inhibitors and ligands. Its CAS no. 743441-48-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry circles is the synthetic versatility of compounds like 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide. Its multi-substituted phenyl ring and α,β-unsaturated amide structure enable diverse chemical transformations, such as Michael additions and cycloadditions. These reactions are pivotal for creating libraries of derivatives with potential biological activities, aligning with the growing trend of fragment-based drug design.

From an industrial perspective, the scalability of synthesizing CAS no. 743441-48-7 is a hot topic. Optimizing its production involves addressing challenges like regioselective chlorination and amide bond formation. Green chemistry principles are increasingly applied to reduce waste and improve yields, resonating with the global push for sustainable chemical manufacturing. This aligns with frequent search queries about eco-friendly synthesis routes for complex intermediates.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Its logP value and hydrogen-bonding capacity influence its bioavailability, a key consideration in preclinical development. These factors are often explored in forums discussing ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a trending subtopic in medicinal chemistry.

In agrochemical research, 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide is studied for its potential as a plant growth modulator. The chloro and methoxy groups may interact with enzymatic targets in weeds or crops, sparking interest in precision agriculture solutions. This connects with broader discussions on crop protection chemicals with minimal environmental impact.

Analytical characterization of CAS 743441-48-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's chromatographic behavior and spectral fingerprints are essential for ensuring batch-to-batch consistency, a priority in GMP-compliant production.

Patent landscapes reveal that derivatives of 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide are being explored for kinase inhibition, linking to the booming field of targeted cancer therapies. This aligns with frequent searches about small-molecule inhibitors and their structure-activity relationships (SAR).

In material science, the compound's conjugated system suggests potential in organic electronics, such as OLED precursors. Researchers investigating charge-transfer materials often examine such structures, tying into the demand for energy-efficient technologies.

Safety assessments of 743441-48-7 emphasize proper laboratory handling protocols, a recurring theme in occupational health searches. While not classified as hazardous under standard regulations, its powder morphology warrants respiratory protection measures during large-scale processing.

The global market for fine chemicals like this compound is expanding, with Asia-Pacific suppliers increasingly dominating production. This economic aspect is often queried alongside bulk pricing trends and supply chain logistics for research chemicals.

Future research directions may explore catalytic asymmetric synthesis of 3-(3-Chloro-4,5-dimethoxyphenyl)-2-cyano-N-(2,4,6-trimethylphenyl)-2-propenamide to access enantiopure variants, addressing the pharmaceutical industry's need for chiral building blocks. This prospect aligns with growing interest in stereoselective methodologies.

In summary, CAS no. 743441-48-7 represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its continued study promises to yield insights applicable across multiple high-tech industries, making it a compound of enduring scientific and commercial significance.